Cas no 2246-46-0 (4-(2-Thiazolylazo)resorcinol)

• Product name: 4-(2-Thiazolylazo)resorcinol
• CAS No: 2246-46-0
• MF: C₉H₇N₃O₂S
• MW: 221.2358
• MDL: MFCD00005322
• CID: 84212
• PubChem ID: 87563096

4-(2-Thiazolylazo)resorcinol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Thiazolylazo)resorcinol
• TAR
• 2-(2,4-Dihydroxyphenylazo)thiazole,TAR
• 4-thiazol-2-ylazo-benzene-1,3-diol
• 4-thiazol-2-ylazo-resorcinol
• 4-(2'-Thiazolylazo)resorcinol
• NSC 298197
• 4-(Thiazol-2-yldiazenyl)benzene-1,3-diol
• 1,3-Benzenediol, 4-(2-thiazolylazo)-
• MLS000757077
• 2-(2,4-Dihydroxyphenylazo)thiazole
• 4-(1,3-thiazol-2-yldiazenyl)benzene-1,3-diol
• 4-(Thiazol-2-ylazo)resorcinol
• NSC298197
• SHNIKUXMZFPPCS-VAWYXSNFSA-N
• HMS2862H16
• SBB012423
• 1,3-Benzenediol, 4-[2-(2-thiazolyl)diazenyl]-
• (E)-4-(thiazol-2-yldiazenyl)benzene-1,3-diol
• A816216
• DTXSID701307456
• T70594
• Resorcinol, 4-(2-thiazolylazo)-
• NoName_1619
• 2246-46-0
• DTXSID40902377
• AKOS030228182
• EINECS 218-836-1
• 4-[(E)-1,3-Thiazol-2-yldiazenyl]-1,3-benzenediol
• CHEMBL1433124
• (4E)-3-hydroxy-4-(thiazol-2-ylhydrazono)cyclohexa-2,5-dien-1-one
• FT-0616562
• SMR000528892
• CAA24646
• AKOS015903424
• MFCD00005322
• NCGC00246782-01
• NS00049073
• 3-hydroxy-4-(1,3-thiazol-2-ylhydrazono)cyclohexa-2,5-dien-1-one
• AS-64484
• XM6NV2GYM9
• 4-[2-(2-Thiazolyl)diazenyl]-1,3-benzenediol
• BDBM50568047
• 96627-60-0
• 4-(2-THIAZOLYLAZO) RESORCINOL
• 4-[(E)-1,3-Thiazol-2-yldiazenyl]-1,3-benzenediol #
• NSC-298197
• J-014727
• 4-[(1E)-2-(1,3-thiazol-2-yl)diazen-1-yl]benzene-1,3-diol
• 1,3-BENZENEDIOL, 4-(2-THIAZOLYLAZO)-, (E)-
• ?4-(2-THIAZOLYLAZO)RESORCINOL
• TAR [=4-(2-THIAZOLYLAZO)RESORCINOL] [METAL INDICATOR AND SPECTROPHOTOMETRIC REAGENT FOR TRANSITION METALS]
• SCHEMBL1683188
• CHEMBL4296835
• 4-(2-Thiazolylazo)resorcinol, 97%
• 3-hydroxy-4-[2-(1,3-thiazol-2-yl)hydrazin-1-ylidene]cyclohexa-2,5-dien-1-one
• 4-(2a(2)-Thiazolylazo)resorcinol
• A5002
• DB-045929
• SHNIKUXMZFPPCS-UHFFFAOYSA-N

• MDL： MFCD00005322
• Inchi： 1S/C9H7N3O2S/c13-6-1-2-7(8(14)5-6)11-12-9-10-3-4-15-9/h1-5,13-14H/b12-11+
• InChI Key： SHNIKUXMZFPPCS-VAWYXSNFSA-N
• SMILES： S1C([H])=C([H])N=C1/N=N/C1C([H])=C([H])C(=C([H])C=1O[H])O[H]
• BRN： 204257

Computed Properties

• Exact Mass: 221.02600
• Monoisotopic Mass: 221.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 15
• XLogP3: 1.4
• Surface Charge: 0
• Topological Polar Surface Area: 106

Experimental Properties

• Color/Form: Orange powder
• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 211 °C (dec.)(lit.)
• Boiling Point: 402.9°Cat760mmHg
• Flash Point: 197.4°C
• Refractive Index: 1.734
• Solubility: Very slightly soluble (0.95 g/l) (25 º C),
• PSA: 106.31000
• LogP: 2.96970
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(2-Thiazolylazo)resorcinol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：(BD7444)
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

4-(2-Thiazolylazo)resorcinol Customs Data

• HS CODE：2934100090
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols

Additional information on 4-(2-Thiazolylazo)resorcinol

Comprehensive Guide to 4-(2-Thiazolylazo)resorcinol (CAS No. 2246-46-0): Properties, Applications, and Innovations

4-(2-Thiazolylazo)resorcinol (CAS No. 2246-46-0), often abbreviated as TAR, is a versatile azo dye and chelating agent widely used in analytical chemistry, material science, and biomedical research. Its unique molecular structure, featuring a thiazole ring and resorcinol moiety, enables selective binding to metal ions, making it invaluable for colorimetric detection and spectrophotometric analysis. This article explores its properties, applications, and recent advancements aligned with trending topics like sustainable chemistry and AI-driven drug discovery.

The compound’s chromogenic properties are central to its role in metal ion sensing. Researchers leverage TAR for detecting trace amounts of transition metals like copper, nickel, and cobalt in environmental samples, addressing growing concerns about water pollution and heavy metal toxicity. Its pH-dependent color change (yellow to red) facilitates rapid, low-cost testing kits—a hotspot in green chemistry innovations. Recent studies also highlight its potential in nanomaterial synthesis, where it acts as a stabilizing ligand for quantum dots used in bioimaging.

In pharmaceuticals, 4-(2-Thiazolylazo)resorcinol garners attention for its antimicrobial activity. With the rise of antibiotic resistance, scientists explore azo compounds as novel drug scaffolds. Computational models (AI-assisted drug design) predict TAR derivatives could inhibit bacterial enzymes, a topic frequently searched in PubMed and Google Scholar. However, its non-toxic profile at low concentrations aligns with the demand for biocompatible materials in medical diagnostics.

From an industrial perspective, TAR is pivotal in textile dyeing and polymer stabilization. Its UV-absorbing properties make it a candidate for sunscreen additives, resonating with cosmeceutical trends. Manufacturers also value its role in corrosion inhibition for metals, a key area in sustainable infrastructure discussions. Notably, patents filed in 2022–2023 emphasize its use in smart coatings that respond to environmental stimuli.

Quality control of CAS No. 2246-46-0 requires stringent HPLC or spectrophotometric purity checks, as impurities may affect its chelating efficiency. Suppliers often highlight ≥98% purity grades for research, a common filter in chemical database searches. Storage recommendations (e.g., ambient temperature, light-sensitive) are critical to maintain stability, a frequent query in lab protocol forums.

Future directions include integrating TAR into biosensors for real-time monitoring of pollutants—a synergy with IoT-enabled environmental tech. As open-access journals proliferate, meta-analyses of azo dye applications cite 4-(2-Thiazolylazo)resorcinol as a model compound, boosting its visibility in academic SEO. Its adaptability ensures relevance in cross-disciplinary research, from analytical chemistry to nanotechnology.